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Compound of Interest
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Cat. No.: B1680624

For researchers and professionals in drug development and the broader scientific community,
understanding the nuanced differences between stereoisomers is paramount. This guide
provides a detailed comparison of L-Ribulose and D-Ribulose, focusing on their structural and
functional disparities, supported by quantitative data and relevant experimental protocols.

Structural Differences: A Tale of Two Enantiomers

L-Ribulose and D-Ribulose are ketopentoses, monosaccharides with five carbon atoms and a
ketone functional group, sharing the same chemical formula, CsH100s. The fundamental
difference between them lies in their stereochemistry; they are enantiomers, meaning they are
non-superimposable mirror images of each other.[1] This seemingly subtle distinction in the
three-dimensional arrangement of their atoms leads to profound differences in their biological
roles.

The stereochemical difference is centered around their chiral carbons. This relationship is
visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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